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Compound of Interest

Compound Name: 4-Methylpentanoic acid-D12

Cat. No.: B570099 Get Quote

Introduction
4-Methylpentanoic acid-D12 is the deuterated form of 4-methylpentanoic acid, a short-chain

fatty acid.[1][2] Due to the presence of deuterium atoms, it serves as an excellent internal

standard for the quantification of 4-methylpentanoic acid in various biological and

environmental samples using gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[1][3][4] The stable isotope labeling allows for

differentiation from the endogenous, non-labeled analyte, thereby improving the accuracy and

precision of analytical measurements.[1] These application notes provide detailed protocols for

the preparation of 4-Methylpentanoic acid-D12 solutions for research and drug development

applications.

Physicochemical Properties and Storage
Proper handling and storage of 4-Methylpentanoic acid-D12 are critical to maintain its

integrity and ensure experimental reproducibility.
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Property Value

Molecular Formula C₆D₁₂O₂

Molecular Weight 128.23 g/mol [1][4]

Appearance Colorless to light yellow liquid/neat oil[1][2][4]

Purity ≥99% deuterated forms (d₁-d₁₂)[4]

Storage (Neat)

Store at room temperature for short term, -20°C

for up to 3 years, or 4°C for up to 2 years for

long-term storage.[1][2]

Storage (In Solvent)

Store at -80°C for up to 6 months or at -20°C for

up to 1 month. Aliquoting is recommended to

avoid repeated freeze-thaw cycles.[1][2]

Stability
Stable for at least 4 years if stored under

recommended conditions.[4]

Experimental Protocols
This protocol outlines the preparation of a 1 mg/mL stock solution of 4-Methylpentanoic acid-
D12 in a suitable organic solvent.

Materials:

4-Methylpentanoic acid-D12 (neat oil)

Anhydrous Dimethyl Sulfoxide (DMSO), HPLC grade

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes and sterile, nuclease-free tips

Vortex mixer

Amber glass vials for storage
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Procedure:

Equilibration: Allow the vial of 4-Methylpentanoic acid-D12 to equilibrate to room

temperature before opening to prevent condensation of atmospheric moisture.

Weighing: Accurately weigh a precise amount of 4-Methylpentanoic acid-D12 (e.g., 1 mg)

using an analytical balance in a fume hood.

Dissolution: Transfer the weighed compound to a volumetric flask. Add a small amount of

DMSO to dissolve the compound completely.

Volume Adjustment: Once fully dissolved, bring the solution to the final desired volume with

DMSO. For 1 mg of the compound, add DMSO to the 1 mL mark of the volumetric flask to

achieve a 1 mg/mL concentration.

Homogenization: Cap the flask and vortex thoroughly for at least 30 seconds to ensure a

homogenous solution.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use amber glass vials

to minimize exposure to light and air, and to avoid repeated freeze-thaw cycles. Store the

aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up

to 1 month).[1][2]

Click to download full resolution via product page

Caption: Logical workflow for the use of 4-Methylpentanoic acid-D12 as an internal standard.

Solubility Data
The choice of solvent is crucial for preparing accurate and stable solutions. The following table

summarizes the solubility of 4-Methylpentanoic acid-D12 in common laboratory solvents.
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Solvent Solubility

DMSO ≥ 100 mg/mL [1][2]

DMF ~10 mg/mL [4]

Ethanol ~10 mg/mL [4]

PBS (pH 7.2) ~0.1 mg/mL [4]

Note: It is recommended to use freshly opened, anhydrous solvents, especially for hygroscopic

solvents like DMSO, as absorbed water can impact solubility. [1][2]

Troubleshooting
Issue Possible Cause Recommended Action

Incomplete Dissolution
Insufficient solvent volume or

inappropriate solvent.

Gently warm the solution,

sonicate, or select a more

appropriate solvent based on

the solubility data.

Precipitation upon Storage
Exceeded solubility limit at

lower temperatures.

Prepare a more dilute stock

solution or gently warm the

solution before use to

redissolve the precipitate.

Degradation of Compound

Repeated freeze-thaw cycles,

exposure to light, or

incompatible solvent.

Aliquot stock solutions to

minimize freeze-thaw cycles.

Store in amber vials to protect

from light. Ensure solvent

compatibility.

Loss of Deuterium Label

Back-exchange with protic

solvents under certain pH

conditions.

Use deuterated solvents where

feasible for sample preparation

and mobile phases. Minimize

time between sample

preparation and analysis. [5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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